Cas no 834905-95-2 (2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-)

2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl- structure
834905-95-2 structure
Product Name:2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
CAS No:834905-95-2
MF:C11H20O2
MW:184.275303840637
CID:670141
PubChem ID:11564585
Update Time:2025-04-19

2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
    • 3-cyclohexyl-4-hydroxy-3-methylbutan-2-one
    • 834905-95-2
    • DTXSID90468650
    • Inchi: 1S/C11H20O2/c1-9(13)11(2,8-12)10-6-4-3-5-7-10/h10,12H,3-8H2,1-2H3
    • InChI Key: ADMCJKZKXFSCHS-UHFFFAOYSA-N
    • SMILES: OCC(C(C)=O)(C)C1CCCCC1

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų
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